Cas no 2172454-50-9 (1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2172454-50-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5877478
• PubChem ID: 165603034
• Update Time: 2025-10-31

1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid
• EN300-1590944
• 2172454-50-9

• Inchi： 1S/C8H11N3O2/c1-4-3-5(4)7-9-6(8(12)13)10-11(7)2/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： YUTZAWZZWLTPEI-UHFFFAOYSA-N
• SMILES： OC(C1=NN(C)C(C2CC2C)=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2172454-50-9)

1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172454-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole class, a structural motif widely recognized for its pharmacological versatility and biological activity. The presence of a methyl group at the 1-position and a 2-methylcyclopropyl substituent at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further chemical manipulation and biological evaluation.

The structural framework of 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid incorporates a triazole ring, which is characterized by a three-membered aromatic cycle containing two nitrogen atoms. This core structure is highly conducive to interactions with biological targets due to the electron-rich nature of the nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions. The carboxylic acid functionality at the 3-position further enhances its potential for derivatization, allowing for the introduction of various pharmacophores or linking groups that could modulate its biological activity.

In recent years, there has been growing interest in triazole derivatives as scaffolds for drug discovery. The 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid molecule represents an advanced structural design that combines the favorable properties of triazoles with additional substituents that may enhance bioavailability or target specificity. The 2-methylcyclopropyl group, in particular, is an interesting feature that can influence both the metabolic stability and binding affinity of the compound. This substituent is known to provide steric hindrance while also contributing to lipophilicity, which can be crucial for membrane permeability and oral bioavailability.

Current research in medicinal chemistry increasingly emphasizes the development of novel heterocyclic compounds with optimized pharmacokinetic profiles. The 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid structure aligns well with this trend, as it offers a balance between structural complexity and functional diversity. The carboxylic acid moiety serves as a versatile handle for further chemical modifications, enabling the synthesis of ester derivatives, amides, or other functional groups that could enhance solubility or target engagement. Such modifications are critical in drug development pipelines where physicochemical properties often dictate success rates.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Triazole derivatives have demonstrated efficacy in various therapeutic areas, including antimicrobial infections, anti-inflammatory diseases, and even oncology. The unique substitution pattern of 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid suggests that it may exhibit novel mechanisms of action or enhanced selectivity compared to existing triazole-based drugs. This hypothesis is supported by preliminary computational studies that indicate favorable interactions with potential biological targets such as enzymes or receptors involved in disease pathways.

The synthesis of 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The integration of the methylcyclopropyl group requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have made it possible to construct complex heterocycles more efficiently than ever before. For instance, transition-metal-catalyzed cross-coupling reactions can be employed to introduce the cyclopropyl moiety while maintaining functional group integrity. Such methodologies not only streamline synthetic routes but also open doors for accessing structurally diverse derivatives.

In parallel with synthetic efforts, computational modeling plays an increasingly pivotal role in guiding drug discovery initiatives. Molecular docking studies have been performed on 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid to predict its binding affinity to various protein targets. These simulations suggest potential interactions with enzymes such as kinases or phosphodiesterases that are implicated in cancer progression or inflammatory responses. By leveraging machine learning algorithms alongside traditional pharmacophore modeling techniques, researchers can rapidly screen large libraries of compounds for hits with high binding scores.

The biological evaluation of 1-methyl-5-(2-methylcyclopropyl)-1H-1,2,4-triazole-3-carboxylic acid has only just begun to scratch the surface of its potential applications. In vitro assays have revealed promising preliminary activity against certain bacterial strains resistant to conventional antibiotics due to modifications in their triazole-binding pockets. Additionally; early experiments suggest modulation of inflammatory pathways when tested against cellular models derived from immune cells. These findings underscore the importance of exploring structurally diverse compounds rather than relying solely on known scaffolds.

The pharmaceutical industry continues to seek innovative ways to overcome resistance mechanisms associated with existing therapeutics; making novel heterocyclic compounds like 2172454-50-9 highly valuable assets for research portfolios. Companies investing; in early-stage drug discovery programs recognize that compounds exhibiting unique chemical features may lead; to breakthrough treatments where traditional approaches have failed; . As such; there is considerable interest among academic institutions; biotech firms; and pharmaceutical corporations alike; in pursuing further investigation into this class; .

The future directions for research involving 2172454 -50 -9 are multifaceted: chemists will continue refining synthetic methodologies; medicinal biologists will expand their screening campaigns across broader therapeutic areas; while computational scientists will refine predictive models based on growing datasets . It remains clear that compounds like this represent more than just another entry point into databases ; they embody ongoing efforts within academia industry collaborations toward addressing complex human diseases through rational molecular design .